Cas no 1006459-61-5 (N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methyl-1H-pyrazol-4-amine)

• Product Name: N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methyl-1H-pyrazol-4-amine
• CAS No: 1006459-61-5
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• CID: 5185483
• PubChem ID: 19626400
• Update Time: 2026-03-05

N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanamine, 1-ethyl-N-(1-methyl-1H-pyrazol-4-yl)-
• N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C10H15N5/c1-3-15-10(4-5-12-15)7-11-9-6-13-14(2)8-9/h4-6,8,11H,3,7H2,1-2H3
• InChI Key： CFWOWNGCTHARBM-UHFFFAOYSA-N
• SMILES： N1(CC)C(CNC2=CN(C)N=C2)=CC=N1

Additional information on N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methyl-1H-pyrazol-4-amine

N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methyl-1H-pyrazol-4-amine (CAS 1006459-61-5): A Comprehensive Overview

The chemical compound N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methyl-1H-pyrazol-4-amine (CAS 1006459-61-5) represents an intriguing class of pyrazole derivatives that has garnered significant attention in modern chemical research. This heterocyclic amine compound features a unique molecular structure combining two substituted pyrazole rings, making it particularly valuable for various scientific applications. The growing interest in this compound is reflected in recent search trends, with queries like "pyrazole derivatives applications" and "N-substituted pyrazole synthesis" showing increased popularity in academic and industrial research circles.

Structurally, N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methyl-1H-pyrazol-4-amine belongs to the important class of azole compounds, characterized by their five-membered rings containing nitrogen atoms. The presence of both ethyl and methyl substituents on the pyrazole rings contributes to its distinctive chemical properties and reactivity patterns. Researchers have noted that such N-substituted pyrazole derivatives often exhibit enhanced stability compared to their unsubstituted counterparts, making them particularly useful in synthetic chemistry applications.

Recent studies have highlighted the potential of CAS 1006459-61-5 in material science applications, particularly in the development of advanced coordination polymers and metal-organic frameworks (MOFs). The compound's ability to act as a multidentate ligand has opened new possibilities in catalyst design and molecular recognition systems. This aligns with current research trends focusing on "functional pyrazole ligands" and "nitrogen-rich coordination compounds," which are frequently searched topics in chemical databases.

The synthesis of N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methyl-1H-pyrazol-4-amine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ microwave-assisted synthesis or flow chemistry techniques, reflecting the growing emphasis on green chemistry principles in contemporary research. These methods address common search queries like "efficient pyrazole synthesis" and "green chemistry approaches to heterocycles," demonstrating the compound's relevance to current scientific priorities.

In pharmaceutical research, while not directly used as an active ingredient, pyrazole-based compounds like CAS 1006459-61-5 serve as valuable pharmacophores and structural motifs in drug discovery programs. The compound's molecular framework is frequently explored in searches related to "bioactive heterocyclic scaffolds" and "privileged structures in medicinal chemistry." Its structural features make it particularly interesting for designing molecules with potential biological activity, though specific applications would require extensive research and development.

The physical and chemical properties of N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methyl-1H-pyrazol-4-amine have been the subject of various computational and experimental studies. Researchers investigating "pyrazole derivative characterization" or "spectroscopic analysis of azoles" often encounter this compound as part of broader studies on nitrogen-containing heterocycles. Its solubility profile, thermal stability, and spectroscopic signatures make it a useful reference compound in analytical chemistry applications.

From a commercial perspective, CAS 1006459-61-5 has seen growing demand as a specialty chemical for research purposes. Market analysis reveals increasing interest in "high-purity pyrazole derivatives" and "custom heterocyclic compounds," with this particular substance finding applications in both academic and industrial settings. The compound's availability from specialized chemical suppliers has expanded in recent years, reflecting its importance in modern chemical research.

Quality control for N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methyl-1H-pyrazol-4-amine typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements demanded by research applications, addressing common quality-related search terms like "pyrazole derivative purity analysis" and "characterization of N-substituted azoles." The development of robust analytical methods for such compounds remains an active area of research in analytical chemistry.

Environmental and safety considerations for CAS 1006459-61-5 follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper storage and handling procedures are essential, as with all research chemicals. This aspect responds to frequently searched topics such as "safe handling of heterocyclic compounds" and "chemical storage best practices," demonstrating the compound's alignment with laboratory safety awareness trends.

The future research directions for N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methyl-1H-pyrazol-4-amine appear promising, with potential applications emerging in areas like materials science, catalysis, and molecular electronics. The compound's versatility makes it relevant to cutting-edge research topics frequently searched by scientists, including "functional materials design" and "molecular engineering approaches." As synthetic methodologies advance and characterization techniques improve, new applications for this interesting pyrazole derivative are likely to emerge.

In conclusion, N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methyl-1H-pyrazol-4-amine (CAS 1006459-61-5) represents a valuable addition to the toolbox of heterocyclic compounds available to researchers. Its unique structural features and potential applications across multiple scientific disciplines make it a compound of continuing interest in chemical research. The growing body of literature and commercial availability suggest that this pyrazole derivative will remain relevant in addressing current and future challenges in chemistry and related fields.